Cas no 1805120-16-4 (2-Bromo-3,6-diiodobenzoic acid)
2-Bromo-3,6-diiodobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-3,6-diiodobenzoic acid
-
- Inchi: 1S/C7H3BrI2O2/c8-6-4(10)2-1-3(9)5(6)7(11)12/h1-2H,(H,11,12)
- InChI Key: MQIPSLGYBVDDKB-UHFFFAOYSA-N
- SMILES: IC1=CC=C(C(=C1C(=O)O)Br)I
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- XLogP3: 3.4
- Topological Polar Surface Area: 37.3
2-Bromo-3,6-diiodobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020979-250mg |
2-Bromo-3,6-diiodobenzoic acid |
1805120-16-4 | 97% | 250mg |
494.40 USD | 2021-06-24 | |
| Alichem | A013020979-500mg |
2-Bromo-3,6-diiodobenzoic acid |
1805120-16-4 | 97% | 500mg |
839.45 USD | 2021-06-24 | |
| Alichem | A013020979-1g |
2-Bromo-3,6-diiodobenzoic acid |
1805120-16-4 | 97% | 1g |
1,534.70 USD | 2021-06-24 |
2-Bromo-3,6-diiodobenzoic acid Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 2-Bromo-3,6-diiodobenzoic acid
Introduction to 2-Bromo-3,6-diiodobenzoic acid (CAS No. 1805120-16-4)
2-Bromo-3,6-diiodobenzoic acid, with the chemical formula C₇H₂Br₂INO₄, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and synthetic biology. This compound, identified by its CAS number 1805120-16-4, is characterized by its bromine and iodine substituents, which contribute to its unique reactivity and potential applications in drug development and material science. The presence of multiple halogen atoms makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the construction of heterocyclic frameworks and functionalized aromatic systems.
The structural motif of 2-Bromo-3,6-diiodobenzoic acid consists of a benzoic acid core with bromine atoms at the 2-position and iodine atoms at the 3- and 6-positions. This arrangement imparts a high degree of electrophilicity, making it an attractive candidate for various chemical transformations. In recent years, researchers have been exploring the utility of this compound in the development of novel pharmaceuticals, particularly those targeting neurological disorders and inflammatory conditions. The halogenated aromatic ring system is known to interact favorably with biological targets, enhancing binding affinity and selectivity.
One of the most compelling aspects of 2-Bromo-3,6-diiodobenzoic acid is its role as a building block in medicinal chemistry. The bromine and iodine atoms serve as versatile handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents, enabling the creation of structurally diverse libraries of compounds. Such libraries are instrumental in high-throughput screening programs aimed at identifying lead compounds for drug discovery.
In addition to its pharmaceutical applications, 2-Bromo-3,6-diiodobenzoic acid has shown promise in materials science. The halogenated aromatic system can be exploited to design organic semiconductors and luminescent materials. The electron-withdrawing nature of the carboxylic acid group and the electron-donating effect of the iodine atoms can be fine-tuned to modulate electronic properties, making this compound a valuable precursor for optoelectronic devices.
Recent studies have highlighted the potential of 2-Bromo-3,6-diiodobenzoic acid in modulating biological pathways associated with cancer progression. Researchers have demonstrated that derivatives of this compound can inhibit key enzymes involved in tumor growth and metastasis. For instance, modifications at the 2-bromo and 3,6-iodo positions have been shown to enhance binding to specific protein targets, leading to potent anti-proliferative effects. These findings underscore the importance of halogenated benzoic acids as scaffolds for developing next-generation therapeutics.
The synthesis of 2-Bromo-3,6-diiodobenzoic acid typically involves multi-step organic transformations starting from commercially available benzoic acid derivatives. Key steps include halogenation using bromine and iodine sources under controlled conditions, followed by purification via recrystallization or column chromatography. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.
The handling and storage of 2-Bromo-3,6-diiodobenzoic acid require careful consideration to maintain its integrity. The compound should be stored in a cool, dry place away from direct sunlight and moisture. Due to its reactivity with strong nucleophiles, it is advisable to use inert atmospheres such as nitrogen or argon during storage and manipulation. These precautions ensure that the compound remains stable and suitable for subsequent synthetic transformations.
In conclusion, 2-Bromo-3,6-diiodobenzoic acid (CAS No. 1805120-16-4) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an excellent candidate for further functionalization through various chemical reactions. As research continues to uncover new applications for halogenated benzoic acids, compounds like this are poised to play a crucial role in advancing scientific discovery across multiple disciplines.
1805120-16-4 (2-Bromo-3,6-diiodobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)